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MEGA-10 Technical Specifications

First, ensure you are working with a properly characterized detergent. The following table summarizes the

key properties of MEGA-10 from multiple suppliers.

Property Specification Source

Product Name MEGA-10 [1] [2]

[3]

Synonyms N-Oxodecyl meglumine; n-Decanoyl-N-methyl-D-glucamine;

N-decanoyl-N-methylglucamine

[1] [2]

[3]

CAS Number 85261-20-7 [1] [2]

[3]

Molecular Formula C₁₇H₃₅NO₆ [1] [2]

[3]

Molecular Weight 349.46 g/mol [1] [2]

[3]

Critical Micelle
Concentration (CMC)

~6-7 mM [3] (also reported between 7-25 mM [2]) [2] [3]
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Property Specification Source

Appearance White to off-white powder or granules [1] [2]

Purity > 98.0% - 99.92% [1] [2]

[3]

Reported Use Solubilization of membrane proteins [2]; extraction and

analysis of membrane proteins [3]

[2] [3]

Troubleshooting Low Protein Yield with MEGA-10

Low protein yield can stem from various points in the experimental process. The following decision tree

outlines a logical pathway for diagnosing the most common issues. The core principle is that the detergent

must form micelles (be above its CMC) to effectively solubilize proteins, and the solution conditions must be

compatible with both the detergent and your target protein.
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Low Protein Yield with MEGA-10

Is MEGA-10 concentration
above CMC (6-7 mM)?

Verify stock solution preparation.
Ensure working concentration is >7 mM.

 No

Are solution conditions
(pH, temperature, ions) optimal?

 Yes

Potential causes ruled out.
Proceed with experimental optimization.

Test different buffer conditions.
Avoid strong ionic environments
that may precipitate detergent.

 No

Is the detergent active
and stored correctly?

 Yes

Prepare fresh MEGA-10 stock.
Store powder at -20°C,
protect from moisture.

 No

Is MEGA-10 suitable
for your specific protein?

 Yes

Perform a detergent screen.
Try MEGA-9, Octyl Glucoside,

CHAPS, or others.

 No

Review purification protocol.
Optimize detergent-to-protein ratio

and solubization time.

 Yes
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Detailed FAQs & Methodologies

Here are detailed answers and protocols for the key questions raised in the troubleshooting guide.

How do I correctly prepare a MEGA-10 stock solution?

A common cause of failure is an improperly prepared stock solution. MEGA-10 has good water solubility,

but the solution process matters.

Detailed Protocol:

Calculate Mass: Weigh the required mass of MEGA-10 powder. To prepare 10 mL of a 100 mM

stock solution, you would need: 0.34946 g/mol * 0.1 L * 100 mmol/mol = 0.349 g.
Dissolve: Add the powder to the required volume of purified water (e.g., Milli-Q water). The solution

may need gentle warming and agitation to fully dissolve. Do not use a magnetic stir bar at high speed,
as this can cause frothing.

Verify and Store: Ensure the solution is clear and colorless [2]. Filter sterilize the solution using a
0.22 μm filter if needed. Aliquot and store the stock solution at -20°C for long-term storage (up to 6

months) [1]. Avoid repeated freeze-thaw cycles.

How do I optimize solution conditions for MEGA-10?

MEGA-10 is a non-ionic detergent, which generally makes it mild and less denaturing. However, its

effectiveness can be influenced by the buffer environment.

pH: MEGA-10 is stable over a wide pH range. A reported pH for a MEGA-10 solution is between 5.0 -
8.0 [2]. However, the optimal pH will be determined by the stability of your specific target protein.

Temperature: MEGA-10 has a melting point of 88-95°C [2], so it is stable at standard laboratory
temperatures. However, the propensity to form micelles can be temperature-dependent. Perform

solubilization at a temperature relevant to your protein's stability (e.g., 4°C on ice or at 37°C).
Ionic Strength: While non-ionic detergents are generally tolerant of salts, very high ionic strength

can potentially lead to salting-out effects. If your buffer contains high concentrations of salts like
ammonium sulfate, consider dilution or dialysis.
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What is the recommended detergent screening protocol?

If MEGA-10 is not yielding results, it may simply be incompatible with your protein. It is standard practice

in membrane protein biochemistry to screen multiple detergents [2].

Detailed Protocol:

Select Detergents: Choose a panel of detergents with different properties. A good starting panel

includes:
Other Glucamides: MEGA-9 (shorter alkyl chain) [2].

Glucosides: n-Octyl-β-D-glucoside (OG) or n-Octyl-β-D-thioglucoside (OTG) [2].
Cholates: CHAPS or CHAPSO (zwitterionic) [2].

Polyoxyethylene Ethers: Triton X-100 or DDM (note: DDM has a very low CMC).
Parallel Solubilization: Prepare identical membrane pellets. Solubilize each pellet with a different

detergent from your panel at a concentration well above their respective CMC values.
Evaluate Outcome: After solubilization, centrifuge to remove insoluble material. Compare the protein

yield and, more importantly, the activity of your target protein in the supernatant from each condition.

Key Takeaways

Concentration is Critical: The most common error is working below the Critical Micelle

Concentration (CMC) of 6-7 mM. Always use MEGA-10 at a final working concentration significantly
above its CMC to ensure micelle formation and effective solubilization [2] [3].

Solution Preparation Matters: Improperly prepared or old stock solutions can lead to ineffective
detergent concentration. Prepare fresh stock solutions correctly and store them appropriately to

maintain activity [1] [2].
Screen for Compatibility: No single detergent works for every protein. If MEGA-10 fails, systematic

screening of alternative detergents is a standard and necessary approach to find the right one for
your specific membrane protein [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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1. MEGA-10 (Synonyms: N-Oxodecyl meglumine) [medchemexpress.com]

2. Detergent MEGA - 10 | CAS 85261-20-7 Dojindo [dojindo.com]

3. MEGA-10 | Avanti Research | 85261-20-7 [avantiresearch.com]

To cite this document: Smolecule. [troubleshooting low protein yield with MEGA-10]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b572507#troubleshooting-

low-protein-yield-with-mega-10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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